Cas no 23165-29-9 (1-Isothiocyanato-3,5-bis(trifluoromethyl)benzene)

• Product Name: 1-Isothiocyanato-3,5-bis(trifluoromethyl)benzene
• CAS No: 23165-29-9
• MF: C₉H₃F₆NS
• MW: 271.182241678238
• MDL: MFCD00040838
• CID: 88417
• PubChem ID: 2733395
• Update Time: 2025-06-27

1-Isothiocyanato-3,5-bis(trifluoromethyl)benzene Chemical and Physical Properties

Names and Identifiers

• 1-Isothiocyanato-3,5-bis(trifluoromethyl)benzene
• 3,5-Bis(trifuoromethyl)phenyl isothiocyanate
• 3,5-Bis(trifluoromethyl)phenyl Isothiocyanate
• 3,5-di(trifluoromethyl)phenyl isothiocyanate
• 1-isothiocyanato-3
• 3,5-BIS-TRIFLUOROMETHYLPHENYL ISOTHIOCYANATE
• Isothiocyanic Acid 3,5-Bis(trifluoromethyl)phenyl Ester
• 1-isothiocyanato-3,5-bis-trifluoromethyl-benzene
• 3,5-bistrifluoromethylphenylisothiocyanate
• AS-18794
• AM82897
• 1,3-Bis(trifluoromethyl)-5-isothiocyanatobenzene
• 3,5-bis(trifluorornethyl)phenyl isothiocyanate
• CS-B0726
• BCP06794
• 3,5-bis-(trifluoromethyl)phenyl isothiocyanate
• 3,5-Bis(trifluoromethyl)phenyl isothiocyanate, 98%
• SY025749
• I0569
• CHEMBL4647578
• 3,5bis(trifluoromethyl)phenyl isothio-cyanate
• 23165-29-9
• DTXSID10369892
• SCHEMBL1019463
• Benzene, 1-isothiocyanato-3,5-bis(trifluoromethyl)-
• J-511238
• EN300-269643
• FT-0614477
• MFCD00040838
• AKOS015917516
• A24260
• CL8852
• 3,5-bis(trifluoromethyl)phenylisothiocyanate
• 3,5-Bis(trifluoromethyl)phenyl isothiocyanate,98%
• 1-Isothiocyanato-3,5-bis(trifluoromethyl)benzene;alpha,alpha,alpha,alpha,alpha,alpha-Hexafluoro-3,5-xylyl isothiocyanate

• MDL： MFCD00040838
• Inchi： 1S/C9H3F6NS/c10-8(11,12)5-1-6(9(13,14)15)3-7(2-5)16-4-17/h1-3H
• InChI Key： FXOSSGVJGGNASE-UHFFFAOYSA-N
• SMILES： S=C=NC1C=C(C(F)(F)F)C=C(C(F)(F)F)C=1
• BRN： 2990816

Computed Properties

• Exact Mass: 270.98900
• Monoisotopic Mass: 270.98903925g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 294
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 44.4Ų

Experimental Properties

• Color/Form: Undetermined 2. density (g/ml, 25/4 ℃)
• Density: 1.485 g/mL at 25 °C(lit.)
• Melting Point: 160 ºC
• Boiling Point: 95°C/19mmHg
• Flash Point: Degrees Fahrenheit:228.2°F
  Degrees Celsius:109°C
  
• Refractive Index: n20/D 1.5(lit.)
• Water Partition Coefficient: Hydrolyzes in water.
• PSA: 44.45000
• LogP: 4.45850
• Sensitiveness: Moisture Sensitive

1-Isothiocyanato-3,5-bis(trifluoromethyl)benzene Security Information

• Symbol:
• Prompt：dangerous
• Signal Word：Danger
• Hazard Statement： H301-H315-H319-H335
• Warning Statement： P280-P301 + P310 + P330-P304 + P340 + P312-P305 + P351 + P338-P337 + P313
• Hazardous Material transportation number：2810
• WGK Germany：3
• Hazard Category Code： 25-36/37/38
• Safety Instruction： S22-S26-S27-S36/37/39-S45
• Hazardous Material Identification：
• HazardClass：6.1
• PackingGroup：III
• Storage Condition：Store long-term at 2-8°C
• Safety Term：6.1
• Packing Group：III
• Risk Phrases：R34

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Trifluoromethylbenzenes

Additional information on 1-Isothiocyanato-3,5-bis(trifluoromethyl)benzene

Recent Advances in the Application of 1-Isothiocyanato-3,5-bis(trifluoromethyl)benzene (CAS: 23165-29-9) in Chemical Biology and Pharmaceutical Research

1-Isothiocyanato-3,5-bis(trifluoromethyl)benzene (CAS: 23165-29-9) is a highly reactive chemical compound that has garnered significant attention in recent years due to its versatile applications in chemical biology and pharmaceutical research. This aromatic isothiocyanate derivative, characterized by its trifluoromethyl groups, exhibits unique reactivity and stability, making it a valuable building block for the synthesis of bioactive molecules and pharmaceutical intermediates. Recent studies have explored its potential in drug discovery, targeted protein modification, and the development of novel therapeutic agents.

One of the most notable applications of 1-Isothiocyanato-3,5-bis(trifluoromethyl)benzene is its role as a key intermediate in the synthesis of small-molecule inhibitors targeting specific enzymes and signaling pathways. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its utility in the development of covalent inhibitors for kinases involved in cancer progression. The trifluoromethyl groups enhance the compound's lipophilicity and metabolic stability, thereby improving the pharmacokinetic properties of the resulting inhibitors.

In addition to its use in drug discovery, this compound has been employed in chemical biology for site-specific protein labeling. Researchers have leveraged its isothiocyanate functional group to selectively modify lysine residues in proteins, enabling the study of protein-protein interactions and post-translational modifications. A recent study in ACS Chemical Biology highlighted its efficacy in generating stable protein conjugates for structural and functional analyses.

Another emerging application of 1-Isothiocyanato-3,5-bis(trifluoromethyl)benzene is in the field of materials science, where it has been used to modify surfaces and create functionalized polymers with enhanced properties. Its ability to form covalent bonds with nucleophiles makes it an attractive candidate for designing advanced materials with tailored functionalities.

Despite its promising applications, challenges remain in optimizing the reactivity and selectivity of this compound for specific applications. Ongoing research aims to address these limitations by exploring novel synthetic strategies and derivatization approaches. Future directions include the development of more efficient catalytic systems for its synthesis and the exploration of its potential in targeted drug delivery systems.

In conclusion, 1-Isothiocyanato-3,5-bis(trifluoromethyl)benzene (CAS: 23165-29-9) represents a versatile and valuable tool in chemical biology and pharmaceutical research. Its unique chemical properties and broad applicability make it a compound of significant interest for researchers aiming to advance drug discovery and biomolecular engineering. Continued exploration of its potential is expected to yield further breakthroughs in these fields.